Cas no 144584-65-6 (1-Bromo-3-chloro-2-fluorobenzene)

1-Bromo-3-chloro-2-fluorobenzene is a halogenated aromatic compound with the molecular formula C₆H₃BrClF. This derivative of benzene features bromine, chlorine, and fluorine substituents at the 1, 3, and 2 positions, respectively, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enables selective functionalization in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The presence of multiple halogens enhances reactivity while allowing for sequential transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where precise halogenation is critical for modifying bioactivity. High purity grades ensure consistent performance in demanding synthetic applications.
1-Bromo-3-chloro-2-fluorobenzene structure
144584-65-6 structure
Product Name:1-Bromo-3-chloro-2-fluorobenzene
CAS No:144584-65-6
MF:C6H3BrClF
MW:209.443423509598
MDL:MFCD03412182
CID:91850
PubChem ID:3685762
Update Time:2025-05-26

1-Bromo-3-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-chloro-2-fluorobenzene
    • 3-CHLORO-2-FLUOROBROMOBENZENE
    • 2-Chloro-2-fluorobromobenzene
    • AS-18784
    • 144584-65-6
    • EN300-1911790
    • AM20060141
    • AC-8203
    • FT-0643366
    • DRNWNTAANHEQMK-UHFFFAOYSA-N
    • 3-Chloro-2-Fluoro Bromo Benzene
    • DTXSID30395032
    • 1-bromo-3-chloro-2-fluoro-benzene
    • B2972
    • MFCD03412182
    • 1-Bromo-3-chloro-2-fluorobenzene, AldrichCPR
    • A20716
    • SCHEMBL691632
    • Benzene, 1-bromo-3-chloro-2-fluoro-
    • AKOS015853353
    • SY021835
    • CS-W015145
    • DB-019070
    • MDL： MFCD03412182
    • Inchi： 1S/C6H3BrClF/c7-4-2-1-3-5(8)6(4)9/h1-3H
    • InChI Key： DRNWNTAANHEQMK-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=C(C=1F)Cl

Computed Properties

  • Exact Mass: 207.90900
  • Monoisotopic Mass: 207.909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.719
  • Melting Point: 42.0 to 46.0 deg-C
  • Boiling Point: 197.9℃ at 760 mmHg
  • Flash Point: 73.5°C
  • Refractive Index: 1.55
  • PSA: 0.00000
  • LogP: 3.24160

1-Bromo-3-chloro-2-fluorobenzene Security Information

1-Bromo-3-chloro-2-fluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3-chloro-2-fluorobenzene Pricemore >>

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1-Bromo-3-chloro-2-fluorobenzene Production Method

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